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Compound of Interest

Compound Name: 2-Naphthyl myristate

Cat. No.: B1206137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Naphthyl myristate, a

chromogenic substrate widely utilized in the detection and quantification of carboxylesterase

activity. This document outlines its chemical and physical properties, provides a detailed

experimental protocol for its use in enzymatic assays, and includes a plausible enzymatic

synthesis route.

Core Compound Properties
2-Naphthyl myristate, also known as naphthalen-2-yl tetradecanoate, is a key reagent in

various biochemical assays. Its utility stems from the enzymatic release of 2-naphthol, which

can then be coupled with a diazonium salt to produce a quantifiable colored azo dye.

Physicochemical and Structural Data
A summary of the key quantitative data for 2-Naphthyl myristate is presented in the table

below, offering a clear comparison of its fundamental properties.
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Property Value Source

Molecular Weight 354.53 g/mol [1][2]

Molecular Formula C₂₄H₃₄O₂ [3]

CAS Number 7262-80-8 [3]

Appearance
White to light yellow powder or

crystals
[2]

Melting Point 65.0 to 68.0 °C

Solubility
Very faint turbidity in

Chloroform

Purity (by GC) >97.0%

Enzymatic Activity Assay: A Chromogenic Approach
2-Naphthyl myristate serves as an effective substrate for the determination of

carboxylesterase activity. The underlying principle of this assay is the enzymatic hydrolysis of

the ester bond in 2-Naphthyl myristate, which liberates 2-naphthol. The subsequent reaction

of 2-naphthol with a diazonium salt, such as Fast Blue B or Fast Red TR, results in the

formation of a distinctly colored azo dye. The intensity of this color, which is directly

proportional to the amount of 2-naphthol released, can be quantified spectrophotometrically.

Experimental Workflow: Carboxylesterase Activity
Assay
The following diagram illustrates the key steps in a typical chromogenic assay for determining

carboxylesterase activity using 2-Naphthyl myristate.
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Reagent Preparation

Enzymatic Reaction & Detection

Data Acquisition & Analysis

Prepare 2-Naphthyl Myristate
Substrate Solution

Incubate Enzyme with
2-Naphthyl Myristate

Prepare Diazonium Salt
(e.g., Fast Blue B) Solution

Add Diazonium Salt Solution
to Stop Reaction and Initiate Color Development

Prepare Assay Buffer
(e.g., Phosphate Buffer, pH 7.4)

Prepare Enzyme Sample
(e.g., cell lysate, purified enzyme)

Enzymatic Hydrolysis

Measure Absorbance at Specific Wavelength
(e.g., 540 nm for Fast Red TR)

Chromogenic Reaction

Calculate Carboxylesterase Activity
(based on a standard curve of 2-naphthol)
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Reactant Preparation

Esterification Reaction

Product Isolation & Purification

Myristic Acid

Mixing of Reactants
in Reaction Vessel

2-Naphthol Organic Solvent Immobilized Lipase

Controlled Temperature
& Agitation

Continuous Water Removal

Filtration to Remove
Immobilized Enzyme

Solvent Evaporation

Purification of 2-Naphthyl Myristate
(e.g., Crystallization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.abcam.com/ps/products/273/ab273314/documents/Carboxylesterase-Activity-assay-protocol-book-v1-ab273314%20(website).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4980752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4980752/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Naphthyl-myristate
https://www.benchchem.com/product/b1206137#2-naphthyl-myristate-molecular-weight
https://www.benchchem.com/product/b1206137#2-naphthyl-myristate-molecular-weight
https://www.benchchem.com/product/b1206137#2-naphthyl-myristate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

